5-Methyl-2-(3-nitrobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 5-methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H17N3O4S/c1-9-5-6-13-12(7-9)14(15(18)21)17(25-13)19-16(22)10-3-2-4-11(8-10)20(23)24/h2-4,8-9H,5-7H2,1H3,(H2,18,21)(H,19,22)
• InChI Key: BTQLFQNCDCHDDD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)N
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

Thiophene-based analogs, such as the one you’re asking about, have been of interest to a growing number of scientists as potential biologically active compounds. They play a crucial role for medicinal chemists to develop advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. For a compound known as ROY, which is a chemical intermediate to the drug olanzapine, the synthesis involved a Gewald reaction using propionaldehyde, sulfur and malononitrile to form the thiophene ring system.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. The structure of thiophene-based drugs often involves various substitutions on the thiophene ring.

Chemical Reactions Analysis

Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They also play a prominent role in the advancement of organic semiconductors.

Scientific Research Applications

Synthesis and Structural Characterization

Research on compounds structurally related to 5-Methyl-2-(3-nitrobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide focuses on their synthesis and crystal structure analysis. For instance, N-p-tolyl-2-acetylamino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide has been synthesized and characterized using X-ray diffraction, highlighting the compound's crystalline structure and providing insights into intra and intermolecular hydrogen bonds (Vasu et al., 2004).

Reactivity and Chemical Transformations

The reactivity of similar thiophene derivatives has been explored in various chemical reactions. For example, 2-Amino-4,5,6,7-tetrahydrobenzo[b]-thiophene-3-carboxamide was used to synthesize thienopyridines and thienopyrimidines, showcasing the compound's versatility in organic synthesis (R. Mohareb et al., 2003). Additionally, benzo[b]thiophen-2-yl-hydrazonoesters were generated from related compounds, further expanding the range of heterocyclic derivatives that can be synthesized (R. Mohareb et al., 2004).

Potential Biological Activities

Investigations into the biological activities of thiophene derivatives related to the target compound have revealed promising results. Novel thiophene derivatives synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide showed significant antiarrhythmic, serotonin antagonist, and antianxiety activities, suggesting potential therapeutic applications (A. Amr et al., 2010).

Pharmacological Enhancements

Other studies have focused on enhancing the pharmacological profiles of thiophene derivatives. For instance, 2-Aminothiophene-3-carboxylates and carboxamides were evaluated as adenosine A1 receptor allosteric enhancers, indicating the potential for developing novel therapeutics based on thiophene scaffolds (G. Nikolakopoulos et al., 2006).

Future Directions

Thiophene-based compounds continue to be an area of active research due to their potential biological activity and applications in material science. Future research will likely continue to explore new synthesis methods, investigate their mechanisms of action, and develop new applications.

Mechanism of Action

Target of Action

Thiophene-based analogs have been studied extensively for their potential as biologically active compounds . They have been incorporated into various drugs, including kinase inhibitors .

Mode of Action

Thiophene derivatives are known to interact with their targets in a variety of ways, depending on the specific biological activity of the compound .

Biochemical Pathways

They have been used in the synthesis of kinase inhibitors, suggesting they may affect pathways related to kinase activity .

Pharmacokinetics

The synthesis of thiophene derivatives often involves microwave irradiation of certain compounds in the presence of triethylamine in dmso at 130 °c, providing rapid access to these compounds .

Result of Action

Thiophene derivatives have been associated with a variety of pharmacological properties, such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Action Environment

The synthesis of thiophene derivatives often involves specific conditions, such as the presence of certain compounds and specific temperatures .